Cas no 2057507-24-9 ({5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride)

• Product Name: {5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride
• CAS No: 2057507-24-9
• MF: C₆H₁₀BClN₂O₂
• MW: 188.419800281525
• MDL: MFCD31379281
• CID: 5686180
• PubChem ID: 140760745
• Update Time: 2026-03-11

{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6,7-DIHYDRO-5H-PYRROLO[1,2-A]IMIDAZOL-3-YL)BORONIC ACID HYDROCHLORIDE
• EN300-25082793
• {5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}boronic acid hydrochloride
• Z3024680091
• 2057507-24-9
• AT34225
• {5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}boronic acid hydrochloride
• (6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)boronic acid(hydrochloride)
• {5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride

• MDL： MFCD31379281
• Inchi： 1S/C6H9BN2O2.ClH/c10-7(11)5-4-8-6-2-1-3-9(5)6;/h4,10-11H,1-3H2;1H
• InChI Key： UGWPVFDYCNXMBC-UHFFFAOYSA-N
• SMILES： Cl.OB(C1=CN=C2CCCN21)O

Computed Properties

• Exact Mass: 188.0523854g/mol
• Monoisotopic Mass: 188.0523854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on {5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride

{5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2057507-24-9, specifically {5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural properties and promising applications in drug discovery and molecular biology. Boronic acids, known for their ability to form stable complexes with diols, have long been recognized as versatile tools in medicinal chemistry. The incorporation of a pyrrolo[1,2-a]imidazole core into this boronic acid derivative introduces additional pharmacophoric elements that enhance its potential utility in the development of novel therapeutic agents.

In the realm of chemical biology, the significance of heterocyclic compounds cannot be overstated. These cyclic structures often serve as the backbone for biologically active molecules, exhibiting a wide range of interactions with biological targets. The pyrrolo[1,2-a]imidazole scaffold, in particular, is a privileged structure that has been extensively explored for its role in modulating various biological pathways. Its aromaticity and ability to engage in hydrogen bonding make it an attractive scaffold for designing small molecules that can interact with proteins and nucleic acids. The boronic acid moiety further extends the functional possibilities of this compound by enabling reversible binding interactions, which are crucial for applications such as proteolysis targeting chimeras (PROTACs) and other targeted drug delivery systems.

Recent advancements in the field of boronic acid derivatives have highlighted their potential in addressing complex diseases. For instance, boron-containing compounds have shown promise in the treatment of cancer and inflammatory disorders. The specific derivative {5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride has been investigated for its ability to modulate enzyme activity and interfere with disease-related signaling pathways. Studies have demonstrated that this compound can interact with various targets, including kinases and other enzymes implicated in cancer progression. The hydrochloride salt form enhances the solubility and stability of the boronic acid moiety, making it more suitable for biological assays and preclinical studies.

The development of new synthetic methodologies has also played a crucial role in expanding the utility of this compound. Modern synthetic approaches have enabled the efficient preparation of complex boronic acid derivatives while maintaining high purity and yield. These advancements have facilitated rapid screening and optimization processes, allowing researchers to identify lead compounds with improved pharmacological properties. The synthesis of {5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride involves multi-step reactions that showcase the ingenuity of organic chemists in designing efficient synthetic routes. Such methodologies are essential for translating laboratory discoveries into viable therapeutic options.

In addition to its pharmaceutical applications, this compound has found utility in research settings as a tool for studying molecular interactions. Boronic acids are particularly valuable for developing probes that can visualize and quantify interactions between biomolecules. For example, fluorescently labeled boronic acids have been used to track protein-protein interactions in living cells. The pyrrolo[1,2-a]imidazole core adds another layer of functionality by serving as a recognition element that can be tailored to specific biological targets. This combination of features makes {5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride a versatile tool for both drug discovery and fundamental biological research.

The integration of computational methods into drug discovery has further enhanced the potential of this compound. Molecular modeling and computer simulations allow researchers to predict how small molecules will interact with biological targets before conducting expensive wet-lab experiments. These computational approaches have been instrumental in identifying optimal analogs of {5H,6H,7H-pyrrolo1,2-aimidazol-3-yl}boronic acid hydrochloride by predicting binding affinities and optimizing pharmacokinetic properties. Such high-throughput virtual screening methods have significantly accelerated the drug discovery process by reducing the number of compounds that require experimental validation.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and refine existing ones. Innovations in delivery systems and combination therapies are expected to expand its therapeutic potential further. Additionally, advancements in green chemistry principles may lead to more sustainable synthetic routes for producing this derivative without compromising on efficiency or yield. As our understanding of biological systems grows more sophisticated，so too does our ability to design molecules that can precisely modulate these systems.

In conclusion，{5H,6H,7H-pyrrolo1，2-a imidazol -3 -y l}boronic acid hydrochloride (CAS no 2057507 -24 -9) exemplifies how interdisciplinary approaches can lead to groundbreaking discoveries in chemical biology。 Its unique structure， combined with its versatile applications， positions it as a valuable asset in both academic research and industrial drug development。 As we continue to explore its potential， we can anticipate even more innovative uses emerging from this remarkable compound。